2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide

• Molecular Formula: C20H23ClN2O2
• Molecular Weight: 358.9 g/mol
• IUPAC Name: 2-chloro-N-[4-(dipropylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C20H23ClN2O2/c1-3-13-23(14-4-2)20(25)15-9-11-16(12-10-15)22-19(24)17-7-5-6-8-18(17)21/h5-12H,3-4,13-14H2,1-2H3,(H,22,24)
• InChI Key: DOXVWRVSGUADGC-UHFFFAOYSA-N
• SMILES: CCCN(CCC)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl

Description

2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide is a selective antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that plays a crucial role in various physiological processes, including cardiovascular function, neurotransmission, and inflammation. By blocking the adenosine A1 receptor, 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide inhibits the downstream signaling pathways that are activated by adenosine, leading to its therapeutic effects.
Biochemical and Physiological Effects:
2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide has been shown to have various biochemical and physiological effects, including reducing myocardial infarct size, improving myocardial function, reducing blood pressure, improving cognitive function, and inhibiting cancer cell growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide in lab experiments is its high selectivity and potency for the adenosine A1 receptor, which allows for precise targeting of this receptor. However, one of the limitations of using 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide is its relatively low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide, including exploring its potential therapeutic applications in other diseases, investigating its mechanism of action in more detail, developing more efficient synthesis methods, and improving its solubility for better use in lab experiments. Additionally, there is a need for more studies on the safety and toxicity of 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide to determine its suitability for clinical use.
Conclusion:
In conclusion, 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications in various diseases. Its selectivity and potency for the adenosine A1 receptor make it a valuable tool for studying the physiological processes that involve this receptor. Further research on 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide can be synthesized using various methods, including the palladium-catalyzed cross-coupling reaction, Buchwald-Hartwig amination, and the Suzuki-Miyaura coupling reaction. The most commonly used method for synthesizing 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide is the Buchwald-Hartwig amination, which involves the reaction of 2-chloro-N-(4-bromophenyl)benzamide with dipropylamine in the presence of a palladium catalyst.

Scientific Research Applications

2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular diseases, neurological disorders, and cancer. In cardiovascular diseases, 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide has been found to improve myocardial function and reduce ischemia-reperfusion injury. In neurological disorders, 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide has been shown to have neuroprotective effects and improve cognitive function. In cancer, 2-chloro-N-{4-[(dipropylamino)carbonyl]phenyl}benzamide has been found to inhibit the growth and metastasis of cancer cells.